1-(3-Methoxyphenyl)-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazine

• Molecular Formula: C14H18N4OS
• Molecular Weight: 290.39 g/mol
• IUPAC Name: 5-[4-(3-methoxyphenyl)piperazin-1-yl]-3-methyl-1,2,4-thiadiazole
• InChI: InChI=1S/C14H18N4OS/c1-11-15-14(20-16-11)18-8-6-17(7-9-18)12-4-3-5-13(10-12)19-2/h3-5,10H,6-9H2,1-2H3
• InChI Key: JHFBRBJIFDWFGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)N2CCN(CC2)C3=CC(=CC=C3)OC

Description

1-(3-Methoxyphenyl)-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazine is a chemical compound that belongs to the class of piperazine derivatives. These compounds are known for their diverse biological activities and are often studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Methoxyphenyl)-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazine typically involves the reaction of 3-methoxyphenylpiperazine with a thiadiazole derivative. The reaction conditions may include the use of solvents such as ethanol or methanol, and catalysts like acids or bases to facilitate the reaction.

Industrial Production Methods

Industrial production methods for this compound would likely involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of continuous flow reactors and advanced purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

1-(3-Methoxyphenyl)-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazine can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve the use of reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, anhydrous conditions.

Substitution: Halogenating agents, nucleophiles, solvents like dichloromethane or acetonitrile.

Major Products

The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: May be used in the development of new materials or as a chemical intermediate in industrial processes.

Mechanism of Action

The mechanism of action of 1-(3-Methoxyphenyl)-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazine would involve its interaction with specific molecular targets, such as enzymes or receptors. The compound may modulate biological pathways by binding to these targets and altering their activity, leading to the observed effects.

Comparison with Similar Compounds

Similar Compounds

1-(3-Methoxyphenyl)piperazine: Lacks the thiadiazole moiety.

4-(3-Methyl-1,2,4-thiadiazol-5-yl)piperazine: Lacks the methoxyphenyl group.

1-(3-Chlorophenyl)-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazine: Similar structure but with a chlorine atom instead of a methoxy group.

Uniqueness

1-(3-Methoxyphenyl)-4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazine is unique due to the presence of both the methoxyphenyl and thiadiazole moieties, which may confer distinct biological activities and chemical properties compared to similar compounds.